Cas no 895027-26-6 (N-(6-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide)

• Product Name: N-(6-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• CAS No: 895027-26-6
• MF: C₂₀H₁₇N₃OS₂
• MW: 379.49848151207
• CID: 6147214
• PubChem ID: 7163154
• Update Time: 2025-05-21

N-(6-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• HMS1904A19
• 895027-26-6
• NCGC00136727-01
• G856-6951
• AKOS002067240
• N-(6-ethyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]thiophene-2-carboxamide
• N-(6-ethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• N-(6-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• CHEMBL1355266
• F2515-0784

• Inchi： 1S/C20H17N3OS2/c1-2-14-7-8-16-18(11-14)26-20(22-16)23(13-15-5-3-9-21-12-15)19(24)17-6-4-10-25-17/h3-12H,2,13H2,1H3
• InChI Key： MFIGOYHUVQHSGF-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(CC)=CC1=2)N(C(C1=CC=CS1)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 379.08130452g/mol
• Monoisotopic Mass: 379.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

N-(6-Ethyl-1,3-Benzothiazol-2-Yl)-N-(Pyridin-3-Yl)Methylthiophene-2-Carboxamide: A Comprehensive Overview

The compound N-(6-Ethyl-1,3-Benzothiazol-2-Yl)-N-(Pyridin-3-Yl)Methylthiophene-2-Carboxamide, identified by the CAS number 895027-26-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a benzothiazole ring system, a pyridine moiety, and a thiophene group, all interconnected through a carboxamide linkage. These structural elements contribute to its versatility and reactivity in different chemical environments.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the benzothiazole group in this compound suggests potential anti-inflammatory properties, which could be further explored through in vitro and in vivo assays. Additionally, the pyridine ring is known for its ability to act as a hydrogen bond acceptor, enhancing the compound's solubility and bioavailability. This makes it an attractive candidate for drug delivery systems.

The thiophene moiety in the molecule adds another layer of complexity to its structure. Thiophenes are known for their stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitution and Diels-Alder reactions. This makes the compound a valuable substrate for further chemical modifications, potentially leading to the development of novel pharmacophores with enhanced therapeutic effects.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes coupling reactions, oxidation steps, and cyclization. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining product quality.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, it demonstrates potential inhibitory activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. While these findings are promising, further research is required to fully understand its mechanism of action and therapeutic potential.

The compound's stability under different environmental conditions has also been investigated. Studies indicate that it is stable under neutral pH conditions but undergoes hydrolysis under strongly acidic or basic conditions. This information is crucial for determining its shelf life and storage requirements.

Looking ahead, the integration of computational chemistry tools such as molecular docking and quantum mechanics simulations could provide deeper insights into the compound's interactions with biological targets. These computational approaches can help identify key functional groups responsible for its biological activity and guide future modifications to enhance efficacy.

In conclusion, N-(6-Ethyl-1,3-Benzothiazol-2-Yl)-N-(Pyridin-3-Yl)Methylthiophene-2-Carboxamide represents a promising candidate for further exploration in drug discovery and chemical synthesis. Its unique structure and diverse functional groups make it a valuable asset in advancing our understanding of complex organic molecules and their applications in medicine.